Cas no 61784-47-2 (2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester
• CAS No: 61784-47-2
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 466260
• PubChem ID: 12463627
• Update Time: 2025-04-19

2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-[(methylthio)methyl]-, ethyl ester
• ethyl 2-(methylsulfanylmethyl)prop-2-enoate
• AKOS013433251
• Ethyl 2-[(methylsulfanyl)methyl]prop-2-enoate
• DTXSID70499265
• OMVADKRAXBDRAI-UHFFFAOYSA-N
• 61784-47-2
• ethyl-2-methylthiomethylacrylate
• SCHEMBL11432768

• Inchi： 1S/C7H12O2S/c1-4-9-7(8)6(2)5-10-3/h2,4-5H2,1,3H3
• InChI Key： OMVADKRAXBDRAI-UHFFFAOYSA-N
• SMILES： S(C)CC(=C)C(=O)OCC

Computed Properties

• Exact Mass: 160.05586
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3